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Compound of Interest

Compound Name: Zoledronic acid trihydrate

CAS No.: 904894-54-8

Cat. No.: B1354230 Get Quote

Executive Summary
Zoledronic acid (ZA), a third-generation nitrogen-containing bisphosphonate, is a potent

inhibitor of osteoclast-mediated bone resorption.[1][2] While the monohydrate form is the

standard commercial API (Active Pharmaceutical Ingredient), the trihydrate form represents a

distinct crystalline phase with unique thermodynamic and kinetic stability profiles. This guide

provides a comprehensive physicochemical characterization of Zoledronic acid trihydrate (

), detailing its solid-state properties, solution thermodynamics, and stability mechanisms. It is
designed to support formulation scientists in optimizing crystallization processes and ensuring
critical quality attributes (CQAs).

Chemical Identity & Structural Basis
Zoledronic acid trihydrate is characterized by a zwitterionic structure where the phosphonate

groups and the imidazole ring interact via a complex hydrogen-bonding network.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b1354230?utm_src=pdf-interest
https://pubchem.ncbi.nlm.nih.gov/compound/Zoledronic_acid
https://www.mdpi.com/1422-0067/23/11/5944
https://www.benchchem.com/product/b1354230?utm_src=pdf-body
https://www.benchchem.com/product/b1354230?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1354230?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Detail

IUPAC Name
(1-Hydroxy-2-imidazol-1-yl-

phosphonoethyl)phosphonic acid trihydrate

Formula

Molecular Weight
326.13 g/mol (Trihydrate) vs. 272.09 g/mol

(Anhydrous)

CAS Number
165800-06-6 (Hydrate general); 118072-93-8

(Anhydrous)

Appearance White crystalline powder

Chirality Achiral (No asymmetric carbon)

Solid-State Characterization
The differentiation between the trihydrate, monohydrate, and anhydrous forms is critical for

intellectual property and bioavailability.

Crystal Habit and Structure
The trihydrate crystallizes in the Triclinic system, space group P1. Unlike the monohydrate,

which releases water around 60–100°C, the trihydrate exhibits a distinct dehydration profile.

The lattice is stabilized by extensive intermolecular hydrogen bonds involving the three water

molecules, the phosphonate oxygens, and the imidazole nitrogen.

Thermal Analysis (TGA & DSC)
Thermal behavior is the primary method for distinguishing the trihydrate from other polymorphs.

Thermogravimetric Analysis (TGA):

Event 1 (Dehydration): A mass loss of approximately 16.0% – 17.0% occurs between 60°C

and 130°C. This corresponds theoretically to the loss of 3 moles of water (Theoretical loss

= 16.56%).

Event 2 (Decomposition): Oxidative degradation and deamination occur above 225°C.
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Differential Scanning Calorimetry (DSC):

Endotherm 1: Broad peak centered ~88–100°C (Dehydration).

Endotherm 2: Sharp melting/decomposition endotherm ~224°C, followed immediately by

an exotherm at ~234°C (decomposition).

Polymorph Isolation Strategy
The trihydrate is kinetically favored at lower crystallization temperatures (<35°C), whereas the

monohydrate is thermodynamically favored at elevated temperatures (>60°C).

Diagram 1: Physicochemical Characterization Workflow This workflow outlines the logical

sequence for validating the trihydrate form.
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Figure 1: Decision logic for the isolation and verification of Zoledronic Acid Trihydrate.
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Solution State Properties
Zoledronic acid is a highly hydrophilic, zwitterionic bisphosphonate. Its solubility and ionization

are heavily pH-dependent.

Ionization Constants (pKa)
Zoledronic acid possesses five ionizable groups (two phosphonates and one imidazole). The

precise pKa values are essential for understanding its behavior in physiological fluids.

pKa₀: 0.8 (Strong acid, phosphonate)

pKa₁: 2.54 (Phosphonate)[3]

pKa₂: 5.99 (Phosphonate)[3]

pKa₃: 8.18 (Imidazole/Phosphonate interplay)[3][4]

pKa₄: 11.07 (Phosphonate)[3][4]

Reference: Int. J. Mol.[3] Sci. 2022, 23, 5944.[3]

Solubility Profile
Water: Slightly soluble (~1.6 – 2.0 mg/mL at pH < 2).

0.1N NaOH: Freely soluble (Formation of sodium zoledronate salts).

0.1N HCl: Sparingly soluble.

Organic Solvents: Practically insoluble in methanol, ethanol, and acetonitrile.

LogP: -0.985 (Highly hydrophilic).

Diagram 2: pH-Dependent Ionization Pathway (Speciation) Understanding the charge state is

vital for formulation (e.g., complexation with calcium).
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Figure 2: Protonation states of Zoledronic acid across the pH scale. The H2A-2 species is

predominant at physiological pH (7.4).

Experimental Protocols
Protocol: Thermodynamic Solubility Determination
(Shake-Flask Method)
Objective: To determine the equilibrium solubility of Zoledronic acid trihydrate in various pH

buffers. Principle: Saturation of the solvent followed by phase separation and quantification via

HPLC.

Materials:

Zoledronic Acid Trihydrate (Micronized).

Buffers: pH 1.2 (HCl), pH 4.5 (Acetate), pH 6.8 (Phosphate).

Orbital Shaker with temperature control (37°C ± 0.5°C).

0.45 µm PVDF Syringe Filters (Pre-saturated).

Step-by-Step Methodology:

Preparation: Calibrate the pH of all buffer solutions.

Saturation: Add excess Zoledronic acid trihydrate (~500 mg) to 10 mL of each buffer in

glass vials. Ensure undissolved solid is visible.

Equilibration:
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Place vials in the orbital shaker at 37°C, 100 RPM.

Equilibrate for 24 to 48 hours.

Expert Note: Check pH after 24 hours. If the pH has shifted due to the drug's acidity,

readjust or record the final pH (Solubility is pH-dependent).

Sampling:

Withdraw 1 mL of suspension.

Filter immediately through a 0.45 µm PVDF filter. Discard the first 0.2 mL of filtrate (to

prevent adsorption errors).

Quantification (HPLC):

Column: C18 or Anion Exchange (due to high polarity).

Mobile Phase: Buffer (Phosphate/Tetrabutylammonium bisulfate ion-pair reagent) :

Methanol (95:5).

Detection: UV at 215 nm.[5]

Calculation: Compare peak area against a standard curve prepared from the trihydrate

reference standard.

Protocol: Polymorph Verification via TGA
Objective: Confirm the trihydrate state and rule out monohydrate contamination.

Instrument: Calibrated TGA (e.g., TA Instruments or Mettler Toledo).

Sample Prep: Weigh 5–10 mg of sample into a platinum or aluminum pan. Do not crimp

hermetically; allow moisture escape.

Method:

Equilibrate at 25°C.
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Ramp 10°C/min to 300°C.

Purge gas: Nitrogen (40 mL/min).

Analysis:

Integrate weight loss between 60°C and 140°C.

Acceptance Criteria: Weight loss must be between 16.0% and 17.0%. (Monohydrate

would show ~6.0–6.5%).

Stability & Degradation[7]
Hygroscopicity: The trihydrate is relatively stable at ambient humidity but can dehydrate to

the monohydrate or anhydrous forms if exposed to high heat (>60°C) or vacuum drying.

Chemical Stability: The P-C-P backbone is resistant to hydrolysis. Primary degradation

pathways are oxidative cleavage of the imidazole ring at very high temperatures or under

forced stress conditions.

Storage: Store in tight, light-resistant containers at 20°C to 25°C. Avoid desiccants that might

strip the crystal water.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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